Cas no 1805292-32-3 (5-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 5-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1805292-32-3
• MF: C₉H₅ClF₂N₂O₂
• MW: 246.598007917404
• CID: 4878924
• Update Time: 2025-05-20

5-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C9H5ClF2N2O2/c10-1-4-3-14-5(2-13)7(9(15)16)6(4)8(11)12/h3,8H,1H2,(H,15,16)
• InChI Key： IBODISTZIZWKIF-UHFFFAOYSA-N
• SMILES： ClCC1C=NC(C#N)=C(C(=O)O)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 1.4
• Topological Polar Surface Area: 74

Additional information on 5-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid

5-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid: A Comprehensive Overview

The compound 5-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1805292-32-3) is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in various industries. The molecule features a pyridine ring with substituents at positions 2, 3, 4, and 5, including a cyano group, a carboxylic acid group, and halogenated methyl groups. These functional groups contribute to its reactivity and versatility in chemical reactions.

Recent studies have highlighted the importance of pyridine derivatives in the development of new materials and pharmaceuticals. The presence of the cyano group at position 2 enhances the compound's electron-withdrawing properties, making it suitable for applications in electrochemistry and material science. Additionally, the chloromethyl group at position 5 introduces halogenation, which can influence the compound's stability and reactivity under different conditions. The difluoromethyl group at position 4 further modulates the electronic environment of the molecule, potentially enhancing its bioavailability or catalytic activity.

The carboxylic acid group at position 3 is another critical feature of this compound. This functional group allows for various chemical modifications, such as esterification or amidation, which can be exploited to tailor the compound's properties for specific applications. For instance, ester derivatives of this compound have been explored in drug delivery systems due to their improved solubility and reduced toxicity.

From a synthetic perspective, the preparation of 5-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic processes have enabled more efficient syntheses of such compounds, reducing production costs and environmental impact. Researchers have also investigated the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

In terms of applications, this compound has shown promise in several fields. In agriculture, it has been studied as a potential herbicide due to its ability to inhibit key enzymes involved in plant metabolism. In the pharmaceutical industry, its analogs have been explored as candidates for treating infectious diseases, particularly those caused by bacteria or viruses resistant to conventional antibiotics.

Moreover, the compound's unique structure makes it an attractive candidate for use in organic electronics. The pyridine ring's aromaticity and the substituents' electron-withdrawing effects can be leveraged to design materials with tailored electronic properties for applications such as organic light-emitting diodes (OLEDs) or field-effect transistors (FETs). Recent studies have demonstrated that derivatives of this compound exhibit favorable charge transport characteristics under specific conditions.

From an environmental standpoint, understanding the fate and transport of 5-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid in natural systems is crucial for assessing its potential ecological risks. Research has shown that under aerobic conditions, this compound undergoes biodegradation through microbial action, although its persistence in aquatic environments remains a topic of ongoing investigation.

In conclusion, 5-(Chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1805292-32-3) is a multifaceted compound with significant potential across various scientific domains. Its complex structure endows it with unique chemical properties that make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methodologies and application development continue to unfold, this compound is poised to play an increasingly important role in shaping future innovations.